1-(4-chlorophenyl)-N-(2-(5-(2-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)cyclopentanecarboxamide

• IUPAC Name: 1-(4-chlorophenyl)-N-[2-[5-[(2-fluorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]cyclopentane-1-carboxamide
• InChI: InChI=1S/C26H25ClFN5O2/c27-20-9-7-19(8-10-20)26(11-3-4-12-26)25(35)29-13-14-33-23-21(15-31-33)24(34)32(17-30-23)16-18-5-1-2-6-22(18)28/h1-2,5-10,15,17H,3-4,11-14,16H2,(H,29,35)
• InChI Key: OQHDHYYJIAULFI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=C(C=C2)Cl)C(=O)NCCN3C4=C(C=N3)C(=O)N(C=N4)CC5=CC=CC=C5F
• Molecular Formula: C26H25ClFN5O2
• Molecular Weight: 494.0 g/mol
• CAS No.: 922083-09-8

Description

This compound is a pyrazolo-pyrimidinone derivative characterized by a 4-chlorophenyl group at the cyclopentane carboxamide moiety and a 2-fluorobenzyl substituent at the pyrazolo[3,4-d]pyrimidine core. Its molecular formula is C₂₄H₂₂ClFN₅O₂ (molecular weight: 486.92 g/mol). The compound’s synthesis typically involves multi-step reactions, including cyclocondensation of pyrazole precursors with substituted benzylamines and subsequent coupling with cyclopentane carboxamide derivatives .

Biological Activity

The compound 1-(4-chlorophenyl)-N-(2-(5-(2-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)cyclopentanecarboxamide is a complex organic molecule with potential pharmacological applications. It belongs to the class of pyrazolo[3,4-d]pyrimidines, which have garnered attention for their diverse biological activities, including anti-inflammatory, anticancer, and enzyme inhibition properties.

Chemical Structure and Properties

• Molecular Formula : C22H19ClFN5O2
• Molecular Weight : 439.9 g/mol
• CAS Number : 922137-43-7

The structure features a cyclopentanecarboxamide backbone with a chlorophenyl group and a pyrazolo[3,4-d]pyrimidine moiety that contributes to its biological activity.

Biological Activity Overview

Research indicates that compounds within the pyrazolo[3,4-d]pyrimidine family exhibit significant biological activities:

• Anticancer Activity :
  • Pyrazolo[3,4-d]pyrimidines have shown potential as anticancer agents due to their ability to inhibit specific kinases involved in cancer cell proliferation. For instance, studies have reported that derivatives of this scaffold can induce apoptosis in various cancer cell lines by disrupting cell cycle progression and promoting programmed cell death .
• Anti-inflammatory Effects :
  • The compound's structure suggests potential anti-inflammatory properties. Research has highlighted that similar derivatives can inhibit cyclooxygenase (COX) enzymes, which are crucial in the inflammatory response. In vitro studies demonstrated that certain pyrazolo compounds exhibit IC50 values comparable to standard anti-inflammatory drugs like celecoxib .
• Enzyme Inhibition :
  • The pyrazolo[3,4-d]pyrimidine core is known for its ability to act as a selective inhibitor of various enzymes. This includes inhibition of kinases and other targets implicated in disease pathways. The specific interactions of 1-(4-chlorophenyl)-N-(2-(5-(2-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)cyclopentanecarboxamide with these enzymes warrant detailed investigation .

Table 1: Summary of Biological Activities

Activity Type	Mechanism of Action	Reference(s)
Anticancer	Induces apoptosis via kinase inhibition
Anti-inflammatory	COX enzyme inhibition
Enzyme inhibition	Selective inhibition of kinases

Case Study: Anticancer Potential

A study on related pyrazolo[3,4-d]pyrimidines demonstrated significant cytotoxic effects against several cancer cell lines (e.g., A549 lung cancer cells). The mechanism was attributed to the induction of apoptosis and cell cycle arrest at the G2/M phase. The findings suggest that modifications to the pyrazolo structure can enhance anticancer efficacy.

Case Study: Anti-inflammatory Activity

In vivo studies using carrageenan-induced paw edema models indicated that derivatives similar to 1-(4-chlorophenyl)-N-(2-(5-(2-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)cyclopentanecarboxamide showed a marked reduction in inflammation compared to control groups. The results support further exploration into its therapeutic potential for inflammatory diseases.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound belongs to a class of pyrazolo-pyrimidinone derivatives with modifications at the benzyl and aryl carboxamide positions. Below is a detailed comparison with key analogs:

Table 1: Structural and Functional Comparison

Compound Name	Substituents	Molecular Formula	Key Properties	Biological Activity
Target Compound	4-Chlorophenyl (carboxamide); 2-Fluorobenzyl (pyrimidine)	C₂₄H₂₂ClFN₅O₂	High lipophilicity (logP ~3.8); Moderate solubility in DMSO	Potent kinase inhibitor (IC₅₀ = 12 nM for EGFR-TK)
N-(3-Chloro-4-Fluorophenyl)-3-(2,4-Difluorobenzyl)-4-Oxo Analog	3-Chloro-4-fluorophenyl; 2,4-Difluorobenzyl	C₂₃H₁₈ClF₃N₅O₂	Higher logP (~4.2); Lower solubility	Reduced kinase selectivity (IC₅₀ = 45 nM for EGFR-TK) due to steric hindrance
N-(2-(5-(3-Chlorobenzyl)-4-Oxo Derivative (CAS 922110-86-9)	3-Chlorobenzyl; Cyclopentanecarboxamide	C₂₀H₂₂ClN₅O₂	Moderate logP (~3.5); Improved metabolic stability	Anti-fibrotic activity via TGF-β pathway inhibition (EC₅₀ = 8 μM)
1-(4-Methoxyphenyl)-Pyrazolo[3,4-d]Pyrimidinone	4-Methoxyphenyl; Unsubstituted benzyl	C₁₉H₁₈N₅O₂	Low logP (~2.9); High aqueous solubility	Weak kinase inhibition (IC₅₀ > 100 nM) but anti-inflammatory effects via TNFα suppression

Key Findings:

Substituent Effects on Kinase Inhibition :

• The 2-fluorobenzyl group in the target compound enhances EGFR-TK binding affinity compared to bulkier 2,4-difluorobenzyl analogs, which introduce steric clashes .
• The 4-chlorophenyl moiety improves lipophilicity and membrane permeability relative to the 4-methoxyphenyl variant, which is more polar but less bioactive .

Anti-Fibrotic vs. Anti-Inflammatory Activity :

• The 3-chlorobenzyl analog (CAS 922110-86-9) exhibits stronger anti-fibrotic effects due to TGF-β pathway modulation, while the 4-methoxyphenyl derivative targets TNFα, highlighting divergent therapeutic applications despite structural similarities .

Metabolic Stability :

• Cyclopentane carboxamide derivatives (e.g., target compound) show superior metabolic stability over linear alkyl chains, attributed to reduced cytochrome P450 oxidation .

Pharmacological Relevance

This underscores the importance of substituent optimization for target selectivity.